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Abstract

TP0480066 is a novel antibacterial agent identified as a potent inhibitor of bacterial type I
topoisomerases, specifically DNA gyrase and topoisomerase IV. This document provides a
comprehensive technical overview of TP0480066, detailing its chemical structure, mechanism
of action, and summarizing key experimental data from preclinical studies. The information
presented herein is intended to serve as a valuable resource for researchers and professionals
engaged in the discovery and development of new antimicrobial therapies.

Chemical Structure of TP0480066

TP0480066, also referred to as compound 32 in select scientific literature, is a derivative of 8-
(methylamino)-2-oxo-1,2-dihydroquinoline (MAOQ).[1][2] Its chemical formula is
C18H14FN305. The definitive chemical structure is provided below:

IUPAC Name: 5-amino-3-(4-carboxamido-2-fluorophenyl)-8-(methylamino)-2-oxo-1,2-
dihydroquinoline-3-carboxylic acid

Chemical Structure Diagram:
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(A 2D chemical structure diagram of TP0480066 would be presented here. As a language
model, | cannot generate images directly. A visual representation would show a quinolone core
with a methylamino group at position 8, an oxo group at position 2, and a carboxylic acid at
position 3. Attached to the 3-position is a phenyl ring substituted with a carboxamide and a
fluorine atom.)

Mechanism of Action: Dual Inhibition of Bacterial
Topoisomerases

TP0480066 exerts its antibacterial effects by targeting and inhibiting two essential bacterial
enzymes: DNA gyrase and topoisomerase IV.[1][2] These enzymes play crucial roles in DNA
replication, repair, and segregation. By inhibiting their function, TP0480066 disrupts these vital
cellular processes, ultimately leading to bacterial cell death. This dual-targeting mechanism is
significant as it may reduce the likelihood of the development of bacterial resistance.

The signaling pathway can be visualized as a direct inhibition of these key enzymes,
preventing the relaxation and supercoiling of DNA necessary for replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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